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Compound Name: Leu-Enkephalin-Lys

Cat. No.: B13788454

Get Quote

Executive Summary & Operational Directive
Leu-Enkephalin-Lys (Tyr-Gly-Gly-Phe-Leu-Lys) is a synthetic hexapeptide extension of the

endogenous opioid Leu-Enkephalin.[1][2] While often classified as non-hazardous under GHS

criteria due to a lack of comprehensive toxicity testing, its pharmacological identity as a

- and

-opioid receptor agonist mandates that it be handled as a Potentially Bioactive Substance.[1][2]

The Core Directive: Do not dispose of Leu-Enkephalin-Lys in municipal waste or untreated

down the drain.[1][2] The disposal strategy must prioritize complete chemical destruction

(incineration) to prevent environmental bioaccumulation or accidental exposure.

Physicochemical Profile & Hazard Assessment
Effective disposal requires understanding the molecule's stability and solubility.
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Property Data Operational Implication

Sequence Tyr-Gly-Gly-Phe-Leu-Lys

Susceptible to enzymatic

degradation (proteolysis) and

oxidative cleavage.[1][2]

Solubility
Soluble in Water, DMSO,

Methanol

Liquid waste streams will vary;

segregation is critical based on

the solvent, not just the

peptide.

Bioactivity Opioid Receptor Agonist

Strict Containment. Even trace

amounts can be

pharmacologically active.

Stability Stable as lyophilized powder

Powder spills are a high

inhalation risk; use wet-wiping

techniques.[2]

RCRA Status Not P-listed or U-listed

Regulated as "Non-RCRA

Regulated Chemical Waste"

unless mixed with hazardous

solvents.[2]

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal or cleanup procedure, the following PPE barrier is mandatory.
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PPE Item Specification Rationale

Gloves
Nitrile (Double-gloved

recommended)

Prevents transdermal

absorption.[1][2] The C-

terminal Lysine increases

hydrophilicity but does not

negate skin permeability risks.

[2]

Respiratory
N95 or P100 (for powder

handling)

Prevents inhalation of

aerosolized lyophilized

powder, which is the highest

exposure risk.

Eye Protection Chemical Splash Goggles

Protects mucosal membranes

from splashes during liquid

waste transfer.

Clothing
Lab Coat (Buttoned, long-

sleeved)

Standard barrier against

particulate contamination.[1][2]

Waste Stream Management & Disposal Workflows
The following decision tree illustrates the correct segregation of Leu-Enkephalin-Lys waste.
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Waste Generation

Determine Waste Type

Solid Waste
(Vials, Powder, Debris)

Liquid Waste
(Stock Solutions, Media)

Sharps
(Needles, Glass)

Hazardous Waste Container
(Yellow/Clear Bag)

Is Solvent Hazardous?
(e.g., DMSO, Methanol)

Puncture-Proof
Sharps Container

Chemical Waste Stream
(Halogenated/Non-Halogenated)

Yes

Aqueous Buffer Waste

No (Water/PBS only)

Final Disposal:
High-Temp Incineration

Deactivation Step
(10% Bleach for 30 mins)

Preferred Path

Drain Disposal
(ONLY if permitted by EHS)

If Local Regs Allow

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Leu-Enkephalin-Lys waste streams.[1][2] Note that

incineration is the preferred endpoint for all streams to ensure peptide destruction.

Protocol A: Solid Waste (Lyophilized Powder & Containers)
Applicability: Expired vials, contaminated weigh boats, gloves, and paper towels.[1]

Containment: Place all solid items directly into a clear or yellow hazardous chemical waste

bag. Do not use "Biohazard" (Red) bags unless the peptide was used with infectious agents

(e.g., viral vectors).[1]

Labeling: Label the tag with the full chemical name: "Leu-Enkephalin-Lys Solid Debris."

Disposal: Seal the bag and transfer it to your institution's chemical waste accumulation area

for incineration.

Protocol B: Liquid Waste (Solvent-Based)
Applicability: Stock solutions in DMSO, Methanol, or Acetonitrile.[1][2]

Segregation: Do not mix with aqueous waste. Use a dedicated "Organic Solvent" waste

container.[3]

Labeling: List all constituents and their percentages (e.g., "DMSO 99%, Leu-Enkephalin-
Lys <1%").

Disposal: Hand over to EHS for fuel blending or incineration.

Protocol C: Aqueous Liquid Waste & Deactivation
Applicability: Leftover buffers, cell culture media containing the peptide. Preferred Method:

Collect as chemical waste (Non-Halogenated) for incineration. Alternative Method (If Drain

Disposal is Permitted by Local EHS):

Chemical Inactivation: Add Sodium Hypochlorite (Bleach) to the solution to achieve a final

concentration of 10% (v/v).[3]

Incubation: Allow to sit for 30 minutes. The oxidizing environment cleaves the peptide bonds,

destroying bioactivity.
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Neutralization: Verify pH is neutral (pH 7) before flushing with copious water. Note: Never

autoclave chemical waste containing bleach.

Emergency Procedures: Spill Cleanup
Scenario: You have dropped a glass vial containing 5mg of lyophilized Leu-Enkephalin-Lys
powder.

Evacuate & PPE: Clear the immediate area. Don appropriate PPE (Nitrile gloves, lab coat,

safety goggles, N95 mask).[1]

Prevent Aerosolization:DO NOT sweep dry powder. This creates dust that can be inhaled.[4]

Cover: Gently cover the spill with paper towels.

Dampen: Carefully pour a 10% Bleach solution or 70% Ethanol over the paper towels,

working from the edges inward to prevent spreading.

Wait: Allow 15 minutes for the liquid to penetrate and deactivate the peptide.

Collect: Scoop up the damp towels and broken glass using tongs or a dustpan. Place into a

Hard-Walled Sharps Container (due to glass).

Clean: Wipe the surface again with 10% Bleach, followed by water.

Report: Log the incident with your Safety Officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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